Cas no 866155-32-0 (Ethyl 4-[(3-chlorophenyl)methylamino]quinazoline-2-carboxylate)

• Product Name: Ethyl 4-[(3-chlorophenyl)methylamino]quinazoline-2-carboxylate
• CAS No: 866155-32-0
• MF: C₁₈H₁₆ClN₃O₂
• MW: 341.791543006897
• CID: 6783023
• PubChem ID: 3820941
• Update Time: 2025-10-31

Ethyl 4-[(3-chlorophenyl)methylamino]quinazoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 866155-32-0
• Ethyl 4-((3-chlorobenzyl)amino)quinazoline-2-carboxylate
• ethyl4-{[(3-chlorophenyl)methyl]amino}quinazoline-2-carboxylate
• AKOS001566221
• CS-0366142
• ethyl 4-[(3-chlorobenzyl)amino]quinazoline-2-carboxylate
• ethyl 4-{[(3-chlorophenyl)methyl]amino}quinazoline-2-carboxylate
• BRD-K30245727-001-01-0
• ethyl 4-[(3-chlorophenyl)methylamino]quinazoline-2-carboxylate
• MS-1862
• Ethyl 4-[(3-chlorophenyl)methylamino]quinazoline-2-carboxylate

• Inchi： 1S/C18H16ClN3O2/c1-2-24-18(23)17-21-15-9-4-3-8-14(15)16(22-17)20-11-12-6-5-7-13(19)10-12/h3-10H,2,11H2,1H3,(H,20,21,22)
• InChI Key： YDGBSWWEWLOMGS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNC1C2C=CC=CC=2N=C(C(=O)OCC)N=1

Computed Properties

• Exact Mass: 341.0931045g/mol
• Monoisotopic Mass: 341.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 64.1Ų

Additional information on Ethyl 4-[(3-chlorophenyl)methylamino]quinazoline-2-carboxylate

Ethyl 4-[(3-chlorophenyl)methylamino]quinazoline-2-carboxylate: A Comprehensive Overview

Ethyl 4-[(3-chlorophenyl)methylamino]quinazoline-2-carboxylate, identified by the CAS number 866155-32-0, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of quinazoline derivatives, which have been extensively studied for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a quinazoline ring system, a chlorophenyl group, and an ethyl ester moiety, making it a valuable molecule for both academic research and industrial applications.

The synthesis of Ethyl 4-[(3-chlorophenyl)methylamino]quinazoline-2-carboxylate involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and esterifications. The presence of the chlorophenyl group introduces steric and electronic effects that can influence the compound's reactivity and stability. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of quinazoline derivatives, making them promising candidates for anti-cancer drug development.

One of the most notable aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The quinazoline core in Ethyl 4-[(3-chlorophenyl)methylamino]quinazoline-2-carboxylate has been shown to bind effectively to kinase active sites, inhibiting their enzymatic activity. This property has led to extensive research into its anti-proliferative effects on cancer cells, with recent studies demonstrating significant cytotoxicity against multiple cancer cell lines.

In addition to its therapeutic potential, Ethyl 4-[(3-chlorophenyl)methylamino]quinazoline-2-carboxylate has also been explored for its applications in materials science. The compound's structural rigidity and conjugated system make it an attractive candidate for use in organic electronics. Researchers have investigated its ability to form self-assembled monolayers and its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices. These studies have revealed promising electronic properties, suggesting that this compound could contribute to the development of next-generation electronic materials.

The development of efficient synthetic routes for Ethyl 4-[(3-chlorophenyl)methylamino]quinazoline-2-carboxylate has been another area of active research. Traditional methods often involve multi-step procedures with low yields and harsh reaction conditions. However, recent advancements in catalytic asymmetric synthesis and microwave-assisted reactions have significantly improved the synthesis process. These innovations not only enhance the scalability of production but also reduce environmental impact, aligning with the principles of green chemistry.

The biological evaluation of Ethyl 4-[(3-chlorophenyl)methylamino]quinazoline-2-carboxylate has revealed intriguing insights into its mechanism of action. Preclinical studies indicate that the compound exhibits selective toxicity towards cancer cells while sparing normal cells, which is a desirable trait for anti-cancer agents. Furthermore, its ability to induce apoptosis in resistant cancer cell lines suggests that it may overcome limitations associated with conventional chemotherapy.

From a structural perspective, the ethoxy group attached to the quinazoline ring enhances solubility and bioavailability, which are crucial factors for drug delivery. The chlorophenyl substituent not only contributes to the molecule's stability but also plays a role in modulating its pharmacodynamic properties. These features underscore the importance of rational drug design in optimizing therapeutic efficacy.

In conclusion, Ethyl 4-[(3-chlorophenyl)methylamino]quinazoline-2-carboxylate, CAS No. 866155-32-0, represents a multifaceted compound with significant potential across various scientific domains. Its role as a kinase inhibitor, contributions to materials science, and advancements in synthetic methodology highlight its importance in contemporary research. As ongoing studies continue to unravel its full spectrum of applications, this compound stands at the forefront of innovation in chemistry and pharmacology.